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Compound of Interest

Compound Name: p-Nitrosotoluene

CAS No.: 623-11-0

Cat. No.: B1206884

Get Quote

p-Nitrosotoluene, with the CAS number 623-11-0, is an aromatic nitroso compound

characterized by a methyl group and a nitroso group attached to a benzene ring in the para

position.[1][2] While structurally simple, this molecule possesses significant utility in the field of

chemical and biological research, primarily due to the unique reactivity of the nitroso functional

group. Unlike its more common nitro counterpart (p-nitrotoluene), p-nitrosotoluene's principal

application lies not as a synthetic building block for dyes or pharmaceuticals, but as a highly

effective spin trap for the detection and characterization of transient free radicals via Electron

Paramagnetic Resonance (EPR) spectroscopy.[3][4]

This guide provides a comprehensive technical overview for researchers, scientists, and drug

development professionals, delving into the synthesis, core applications, and essential safety

protocols for p-Nitrosotoluene. The narrative emphasizes the causality behind its application,

particularly in the context of radical chemistry, to provide a field-proven perspective on its use.

Physicochemical and Spectroscopic Properties
p-Nitrosotoluene is a yellow crystalline solid under standard conditions.[5] Its physical and

chemical characteristics are crucial for its handling, storage, and application in experimental
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settings.

Table 1: Physicochemical Properties of p-Nitrosotoluene

Property Value Source(s)

CAS Number 623-11-0 [1][2]

Molecular Formula C₇H₇NO [1][2]

Molecular Weight 121.14 g/mol [2][6]

Appearance Yellow crystalline solid [5]

Melting Point 48 °C [1]

Boiling Point 196.2 °C at 760 mmHg [1][2]

Density 1.03 g/cm³ [1][2]

Flash Point 72.9 °C [1][2]

Vapor Pressure 0.568 mmHg at 25°C [1]

EINECS 210-771-7 [1][2]

Spectroscopic Data Insights
The structural elucidation and identification of p-nitrosotoluene and its adducts rely on various

spectroscopic techniques.

Nuclear Magnetic Resonance (NMR): The ¹H NMR spectrum provides characteristic signals

for the aromatic protons and the methyl group protons, with chemical shifts influenced by the

electron-withdrawing nature of the nitroso group.

Electron Paramagnetic Resonance (EPR/ESR): As a diamagnetic molecule, p-
nitrosotoluene itself is EPR-silent. However, its radical adducts (spin adducts) are

paramagnetic and produce distinctive EPR spectra.[4][6] The hyperfine splitting patterns in

these spectra are invaluable for identifying the specific radical that was trapped.[4]

Synthesis of p-Nitrosotoluene
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The most direct and common laboratory synthesis of p-nitrosotoluene involves the mild

oxidation of p-toluidine (4-methylaniline). This transformation selectively converts the amino

group to a nitroso group without over-oxidation to the nitro group. One established method

utilizes Caro's acid (peroxymonosulfuric acid) as the oxidizing agent.

Experimental Protocol: Synthesis via Oxidation of p-
Toluidine
This protocol describes a representative method for the synthesis of p-nitrosotoluene. The

causality for using specific reagents, such as Caro's acid, lies in its ability to perform the

desired oxidation under controlled conditions, minimizing the formation of byproducts like p-

nitrotoluene.

Materials:

p-Toluidine (CAS 106-49-0)

Potassium peroxymonosulfate (e.g., Oxone®)

Sodium bicarbonate

Sulfuric acid

Dichloromethane (DCM) or Diethyl ether

Magnesium sulfate (anhydrous)

Distilled water

Ice bath

Procedure:

Preparation of Caro's Acid (in situ): In a flask equipped with a magnetic stirrer and placed in

an ice bath, slowly add a stoichiometric amount of sulfuric acid to a well-stirred aqueous

slurry of potassium peroxymonosulfate. Maintain the temperature below 10 °C throughout

the addition. This in-situ generation provides fresh, reactive peroxymonosulfuric acid.
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Dissolution of Starting Material: In a separate, larger reaction vessel, dissolve p-toluidine in a

suitable organic solvent like dichloromethane. Cool this solution in an ice bath.

Oxidation Reaction: Slowly add the freshly prepared cold Caro's acid solution to the stirred p-

toluidine solution. The rate of addition is critical to control the exothermic reaction and

maintain a low temperature (0-5 °C), which is essential for selectivity. Monitor the reaction

progress using Thin Layer Chromatography (TLC).

Workup and Neutralization: Once the reaction is complete, carefully quench the reaction

mixture by adding it to a cold, saturated solution of sodium bicarbonate to neutralize the

excess acid. Perform this step slowly to manage gas evolution (CO₂).

Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer multiple

times with dichloromethane. The organic layers contain the p-nitrosotoluene product.

Drying and Solvent Removal: Combine the organic extracts and dry them over anhydrous

magnesium sulfate. Filter off the drying agent and remove the solvent using a rotary

evaporator under reduced pressure.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system (e.g., ethanol/water) to yield pure, yellow crystals of p-nitrosotoluene.
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Reactants

Productp-Nitrosotoluene
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Caption: Mechanism of radical trapping by p-Nitrosotoluene.

Experimental Protocol: EPR Spin Trapping
This protocol outlines a general procedure for detecting carbon-centered radicals generated

from the Fenton reaction using p-nitrosotoluene as the spin trap.

Objective: To detect and identify •CH₃ radicals generated from DMSO by hydroxyl radicals

(•OH) from a Fenton system.

Materials:

p-Nitrosotoluene solution (e.g., 50 mM in a suitable solvent)

Iron(II) sulfate (FeSO₄) solution (e.g., 1 mM)

Hydrogen peroxide (H₂O₂) (e.g., 10 mM)

Dimethyl sulfoxide (DMSO)

Phosphate buffer (pH 7.4)

EPR spectrometer and capillary tubes

Procedure:
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Sample Preparation: In a small vial, prepare the final reaction mixture. A typical composition

would be: 50 mM phosphate buffer, 1 mM FeSO₄, 10% DMSO, and 50 mM p-
nitrosotoluene.

Initiation of Reaction: The radical-generating reaction is initiated by the addition of H₂O₂ (to a

final concentration of 10 mM). The Fenton reaction (Fe²⁺ + H₂O₂ → Fe³⁺ + •OH + OH⁻)

generates highly reactive hydroxyl radicals. These •OH radicals then react with DMSO to

produce methyl radicals (•CH₃).

Spin Trapping: The p-nitrosotoluene present in the solution immediately traps the

generated •CH₃ radicals, forming a stable p-nitrosotoluene-methyl spin adduct.

EPR Sample Loading: Quickly transfer the reaction solution into a glass capillary tube and

place it inside the EPR spectrometer's resonant cavity.

Data Acquisition: Record the EPR spectrum. The instrument settings (e.g., microwave power,

modulation amplitude, sweep width) should be optimized to obtain a high-quality spectrum of

the spin adduct.

Spectrum Analysis: Analyze the resulting EPR spectrum. The hyperfine splitting constants

(hfsc) and g-factor of the spectrum are characteristic of the trapped radical. By comparing

these parameters to literature values, the trapped radical can be identified as the methyl

radical.

Safety, Handling, and Storage
While detailed safety data for p-nitrosotoluene is less common than for p-nitrotoluene, the

compound should be handled with care, assuming it possesses significant toxicity, similar to

other aromatic nitro and nitroso compounds.

Table 2: GHS Hazard Information (Precautionary)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 13 Tech Support

https://www.benchchem.com/product/b1206884/docs?utm_src=pdf-body#introduction-unveiling-the-utility-of-p-nitrosotoluene
https://www.benchchem.com/product/b1206884/docs?utm_src=pdf-body#introduction-unveiling-the-utility-of-p-nitrosotoluene
https://www.benchchem.com/product/b1206884/docs?utm_src=pdf-body#introduction-unveiling-the-utility-of-p-nitrosotoluene
https://www.benchchem.com/product/b1206884/docs?utm_src=pdf-body#introduction-unveiling-the-utility-of-p-nitrosotoluene
https://www.benchchem.com/product/b1206884/docs?utm_src=pdf-body#introduction-unveiling-the-utility-of-p-nitrosotoluene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206884?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Category Information

Pictograms GHS06 (Toxic), GHS08 (Health Hazard)

Signal Word Danger

Hazard Statements

Toxic if swallowed, in contact with skin, or if

inhaled. May cause damage to organs through

prolonged or repeated exposure.

Precautionary Statements

P260: Do not breathe dust. P280: Wear

protective gloves/protective clothing/eye

protection. P301+P310: IF SWALLOWED:

Immediately call a POISON CENTER or doctor.

P302+P352: IF ON SKIN: Wash with plenty of

soap and water.

(Note: This information is based on related compounds like p-nitrotoluene and general

principles for aromatic nitroso compounds. Always consult the specific Safety Data Sheet

(SDS) from the supplier before use.) [7] Handling:

Use in a well-ventilated area, preferably within a chemical fume hood. * Avoid formation of

dust. * Wear appropriate Personal Protective Equipment (PPE), including nitrile gloves, a lab

coat, and chemical safety goggles. Storage:

Store in a cool, dry, and dark place.

Keep the container tightly closed.

Store away from incompatible materials such as strong oxidizing agents and strong acids. [8]

Disposal:

Dispose of chemical waste in accordance with local, state, and federal regulations. Do not

allow it to enter the environment. [8]

Conclusion
p-Nitrosotoluene (CAS 623-11-0) is a specialized chemical reagent whose value is

intrinsically linked to the reactivity of its nitroso group. While its synthesis is straightforward, its
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power lies in its application as a spin trap. For researchers in chemistry, biology, and medicine,

it provides an indispensable tool for intercepting and identifying fleeting radical species that

drive many chemical reactions and biological processes. A thorough understanding of its

properties, synthesis, and the principles of spin trapping enables scientists to effectively probe

the complex world of radical chemistry, furthering our understanding of reaction mechanisms

and the pathophysiology of diseases linked to oxidative stress.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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